Cas no 35087-19-5 (5,11,14-Eicosatriynoicacid)

5,11,14-Eicosatriynoicacid structure
5,11,14-Eicosatriynoicacid structure
Product Name:5,11,14-Eicosatriynoicacid
CAS No:35087-19-5
MF:C20H28O2
MW:300.435126304626
CID:314571
PubChem ID:3082413
Update Time:2025-04-19

5,11,14-Eicosatriynoicacid Chemical and Physical Properties

Names and Identifiers

    • 5,11,14-Eicosatriynoicacid
    • icosa-5,11,14-triynoic acid
    • DTXSID50188584
    • SCHEMBL10458468
    • Icosa-5,11,14-trynoic acid
    • 35087-19-5
    • 5,11,14-Eicosatriynoic acid
    • Eicosa-5,11,14-trynoic acid
    • Inchi: 1S/C20H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h2-5,8,11-14,17-19H2,1H3,(H,21,22)
    • InChI Key: PUFHKZOLKIZNMC-UHFFFAOYSA-N
    • SMILES: OC(CCCC#CCCCCC#CCC#CCCCCC)=O

Computed Properties

  • Exact Mass: 300.20904
  • Monoisotopic Mass: 300.209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.99
  • Boiling Point: 463.3°Cat760mmHg
  • Flash Point: 218.3°C
  • Refractive Index: 1.507
  • PSA: 37.3
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